Cas no 1388058-65-8 (O-(3-bromo-2-methoxyphenyl)methylhydroxylamine)

• Product Name: O-(3-bromo-2-methoxyphenyl)methylhydroxylamine
• CAS No: 1388058-65-8
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 6525811
• PubChem ID: 117335685
• Update Time: 2025-05-20

O-(3-bromo-2-methoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-bromo-2-methoxyphenyl)methylhydroxylamine
• O-[(3-bromo-2-methoxyphenyl)methyl]hydroxylamine
• 1388058-65-8
• EN300-1893551

• Inchi： 1S/C8H10BrNO2/c1-11-8-6(5-12-10)3-2-4-7(8)9/h2-4H,5,10H2,1H3
• InChI Key： ICXJFNASCUSOBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CON)=C1OC

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on O-(3-bromo-2-methoxyphenyl)methylhydroxylamine

O-(3-Bromo-2-Methoxyphenyl)Methylhydroxylamine: A Comprehensive Overview

O-(3-Bromo-2-Methoxyphenyl)Methylhydroxylamine, with CAS No. 1388058-65-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a methylhydroxylamine group with a substituted phenyl ring. The presence of the bromine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of O-(3-Bromo-2-Methoxyphenyl)Methylhydroxylamine in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the construction of complex heterocyclic frameworks, which are often found in natural products and pharmaceutical agents. The compound's ability to undergo nucleophilic substitution reactions has been particularly exploited in the development of novel drug candidates targeting various therapeutic areas, including cancer and inflammation.

The synthesis of O-(3-Bromo-2-Methoxyphenyl)Methylhydroxylamine involves a multi-step process that typically begins with the bromination of anisole (methoxybenzene). This intermediate is then subjected to nucleophilic substitution with hydroxylamine derivatives to introduce the methylhydroxylamine group. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the compound's importance in modern organic synthesis.

One of the most promising applications of this compound lies in its use as a precursor for bioisosteric replacements in drug design. By modifying the substituents on the aromatic ring or the hydroxylamine group, chemists can fine-tune the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent advancements in computational chemistry have further enhanced our ability to predict these properties, enabling more efficient drug discovery processes.

In addition to its role in drug development, O-(3-Bromo-2-Methoxyphenyl)Methylhydroxylamine has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes for synthesizing advanced materials. For instance, it has been employed as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Scientists are exploring its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to produce enantiomerically enriched compounds. Furthermore, investigations into its biodegradation pathways are underway to assess its environmental impact and ensure sustainable practices in its use.

In conclusion, O-(3-Bromo-2-Methoxyphenyl)Methylhydroxylamine stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research, driving advancements in both academic and industrial settings. As our understanding of this compound deepens, it is likely to play an even more prominent role in shaping future developments in organic chemistry and related fields.